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Compound of Interest

Compound Name: 2,4-Dimethylphenylboronic acid

Cat. No.: B1307606 Get Quote

An In-depth Technical Guide to the Health and Safety of 2,4-Dimethylphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and

is not a substitute for a formal Safety Data Sheet (SDS). Always refer to the specific SDS

provided by the manufacturer and follow all institutional and regulatory safety protocols.

Chemical Identification and Physical Properties
2,4-Dimethylphenylboronic acid is an organoboron compound widely used in organic

synthesis, particularly in Suzuki-Miyaura cross-coupling reactions to form carbon-carbon

bonds.[1] Its stability and reactivity make it a valuable reagent in the development of complex

molecules, including pharmaceuticals and agrochemicals.[1][2]

Table 1: Chemical and Physical Properties
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Property Value Reference(s)

CAS Number 55499-44-0 [3][4]

Molecular Formula C₈H₁₁BO₂ [3][4]

Molecular Weight 149.98 g/mol [3][4]

Appearance
White to off-white or light

yellow powder/crystal
[2][3][4]

Melting Point 192-195 °C / 377.6-383 °F [3][5]

Boiling Point 292.4 ± 50.0 °C (Predicted) [4]

Solubility

Slightly soluble in water.

Soluble in polar organic

solvents.

[2][4]

Storage Temperature

Room Temperature. Keep in a

dark, dry, and sealed

container.

[4]

Hazard Identification and GHS Classification
2,4-Dimethylphenylboronic acid is classified as hazardous under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to

acute oral toxicity and irritation to the skin and eyes.

Table 2: GHS Classification
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Hazard Class Category
Hazard
Statement

GHS
Pictogram

Signal Word

Acute Toxicity,

Oral
4

H302: Harmful if

swallowed
GHS07 Warning

Skin

Corrosion/Irritatio

n

2
H315: Causes

skin irritation
GHS07 Warning

Serious Eye

Damage/Eye

Irritation

2A

H319: Causes

serious eye

irritation

GHS07 Warning

Specific Target

Organ Toxicity

(Single

Exposure)

3

H335: May

cause respiratory

irritation

GHS07 Warning

References:[3][4][5][6][7]

Hazard Communication Workflow
The safe handling of any chemical is predicated on a clear understanding of its hazards. The

GHS provides a standardized framework for this communication, flowing from classification to

labeling and detailed safety data sheets.
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Hazard Identification & Classification
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Caption: GHS Hazard Communication Workflow for 2,4-Dimethylphenylboronic acid.

Toxicological Information
The primary routes of exposure are ingestion, skin contact, and eye contact.

Acute Oral Toxicity: Classified as Category 4, "Harmful if swallowed".[3][5] This classification

generally corresponds to a lethal dose 50 (LD50) in the range of 300 to 2000 mg/kg for rats.

While a specific LD50 for this compound is not readily available in public literature, a related

compound, phenylboronic acid, has a reported oral LD50 of 740 mg/kg in rats.[8]
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Skin Irritation: Classified as Category 2, "Causes skin irritation".[5][6] Contact can cause

redness, itching, and inflammation.

Eye Irritation: Classified as Category 2A, "Causes serious eye irritation".[5][6] Contact can

lead to pain, tearing, redness, and potentially reversible damage.

Respiratory Irritation: May cause respiratory tract irritation, leading to coughing and

shortness of breath if dust is inhaled.[6][7]

Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is

identified as a probable, possible, or confirmed human carcinogen by IARC, ACGIH, or NTP.

[9]

Experimental and Handling Protocols
Adherence to strict safety protocols is mandatory when handling 2,4-Dimethylphenylboronic
acid.

Standard Handling and Personal Protective Equipment
(PPE)
This protocol outlines the standard procedure for handling the solid compound in a laboratory

setting.

Methodology:

Engineering Controls: Conduct all work in a well-ventilated area, preferably within a certified

chemical fume hood to minimize inhalation of dust.[10][11] Ensure that an eyewash station

and a safety shower are readily accessible.[8][11]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's 29 CFR 1910.133 or European Standard EN166.[8][11]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile) that have been inspected

for integrity prior to use.[12][13] Use proper glove removal technique to avoid skin contact.
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Skin/Body Protection: Wear a lab coat or other protective clothing to prevent skin

exposure.[8]

Respiratory Protection: If working outside a fume hood or if dust generation is likely, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[8][14]

Handling Practices: Avoid generating dust.[14] Do not eat, drink, or smoke in the work area.

[10] Wash hands thoroughly after handling, even if gloves were worn.[7][10] Keep the

container tightly closed when not in use.[14]

Accidental Release and Spill Cleanup Protocol
This workflow details the appropriate response to a small-scale spill of solid 2,4-
Dimethylphenylboronic acid in a laboratory.
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Cleanup Procedure

Spill Occurs

Assess Situation
(Size, Location, Hazards)

Evacuate Immediate Area
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(Gloves, Goggles, Respirator)

Contain Spill
(Prevent Spreading)

Clean Up Spill

Decontaminate Area

Dispose of Waste

Spill Response Complete

Gently cover with an inert
absorbent material (e.g., sand,

vermiculite). Do not use combustible
materials.

Sweep or scoop up the
material carefully to avoid

raising dust.

Place into a labeled, sealed
container for hazardous waste.

Click to download full resolution via product page

Caption: Experimental workflow for handling an accidental chemical spill.
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Methodology:

Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate

area.[15]

Control and Ventilate: Ensure the area is well-ventilated. Stop the source of the leak if it is

safe to do so.

Don PPE: Wear the appropriate PPE as described in section 4.1.[16]

Containment & Cleanup:

Avoid generating dust.[11]

For a dry spill, gently cover and sweep up the material using a clean shovel or scoop.[16]

Place the spilled material into a clean, dry, properly labeled container for disposal.[14][16]

Do not use high-pressure water streams to clean the area, as this can scatter the material.

[16]

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Dispose of the waste container and any contaminated cleaning materials in

accordance with local, state, and federal regulations for hazardous waste.[9]

First Aid Measures
Immediate action is required in case of exposure. Ensure medical personnel are aware of the

chemical involved.[6]

First Aid Decision Flowchart
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Exposure Occurs
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Caption: Decision-making flowchart for first aid response to exposure.

Detailed Protocols:

Inhalation: Move the victim to fresh air immediately.[10] If breathing is difficult, administer

oxygen. If the victim is not breathing, provide artificial respiration. Seek immediate medical

attention.[8]

Skin Contact: Immediately take off all contaminated clothing.[9] Wash the affected area with

plenty of soap and water for at least 15 minutes. If skin irritation occurs or persists, seek

medical advice.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to hold the eyelids open. Remove contact lenses if present and easy to do so. Continue

rinsing. Seek immediate medical attention from an ophthalmologist.

Ingestion: If swallowed, rinse the mouth with water.[10] Do NOT induce vomiting.[8] Never

give anything by mouth to an unconscious person. Call a physician or Poison Control Center
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immediately.

Fire-Fighting Measures
While not readily flammable, 2,4-Dimethylphenylboronic acid is a combustible solid.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,

or carbon dioxide (CO₂).[5][6]

Specific Hazards: A fire may produce irritating, corrosive, and/or toxic gases.[16] Hazardous

combustion products include carbon oxides (CO, CO₂) and oxides of boron.[6][14]

Fire-Fighter Precautions: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective gear to prevent contact with skin and eyes.

Stability and Reactivity
Chemical Stability: The product is chemically stable under standard ambient conditions

(room temperature).[9] Some boronic acids may be hygroscopic or air-sensitive.[14]

Conditions to Avoid: Avoid dust formation, exposure to moist air or water, excess heat, and

incompatible materials.[14]

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong

bases.[14]

Hazardous Decomposition Products: Thermal decomposition can release irritating gases and

vapors, including carbon monoxide, carbon dioxide, and boron oxides.[6]

Hazardous Polymerization: Hazardous polymerization does not occur.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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